Cas no 30452-60-9 (4,14-dimethyl-9,19-Cyclo-5,9-ergost-25-en-3-one)

4,14-dimethyl-9,19-Cyclo-5,9-ergost-25-en-3-one Properties

Names and Identifiers

• Cyclomusalenone
• 7-[Iodo(triphenyl)phosphoranyl]-7-azabicyclo[4.1.0]heptane
• cyclocommunin
• Cyclomulberrin
• Isocyclomulberrin
• (24S)-Cyclomusalenone
• 31-Norcyclolaudenone
• [ "31-Norcyclolaudenone" ]
• HY-N3669
• DTXSID001316915
• AKOS040761559
• 30452-60-9
• 9,19-Cyclo-5,9-ergost-25-en-3-one, 4,14-dimethyl-
• CS-0024028
• (1S,3R,7S,8S,11S,12S,15R,16R)-15-[(2R,5S)-5,6-dimethylhept-6-en-2-yl]-7,12,16-trimethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-one
• 24-Methyl-29-norcycloart-25-en-3-one
• CID 91886690
• 9,19-Cycloergost-25-en-3-one, 4,14-dimethyl-, (4alpha,5alpha)-
• +Expand

• InChIKey： RCXORQWZHHYMBR-WMHPZHBYSA-N
• Inchi： 1S/C30H48O/c1-19(2)20(3)8-9-21(4)23-12-14-28(7)26-11-10-24-22(5)25(31)13-15-29(24)18-30(26,29)17-16-27(23,28)6/h20-24,26H,1,8-18H2,2-7H3/t20-,21+,22-,23+,24-,26-,27+,28-,29+,30-/m0/s1
• SMILES： C[C@@H]1C(=O)CC[C@]23C[C@]42[C@H]([C@@]2(C)[C@](C)(CC4)[C@@H]([C@@H](CC[C@@H](C(C)=C)C)C)CC2)CC[C@@H]13

Computed Properties

• Exact Mass: 424.37100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 424.371
• Heavy Atom Count: 31
• Complexity: 781
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.7
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 8.23300
• PSA: 17.07000
• Boiling Point: 505.8±19.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 211.2±16.5 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3